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Compound of Interest

Diethyl
Compound Name:
dimethylaminomethylenemalonate

Cat. No. B101224

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and potential biological activities of Diethyl 2-((dimethylamino)methylene)malonate,
a versatile organic compound with applications in chemical synthesis and potential relevance in
drug development.

Chemical Structure and Properties
Systematic Name: Diethyl 2-((dimethylamino)methylene)propanedioate
Synonyms: Diethyl dimethylaminomethylenemalonate[1]

CAS Number: 18856-68-3

Chemical Formula: C10H17NO4[1]

Molecular Weight: 215.25 g/mol [1]

Chemical Structure:

Physicochemical Properties:
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The following table summarizes the key physicochemical properties of Diethyl 2-
((dimethylamino)methylene)malonate.

Property Value Reference
Physical State Liquid [2]
Appearance Clear yellow [3]
Boiling Point 134 -136 °C [2]
Refractive Index (@ 20°C) 1.5040-1.5100 [3]
Topological Polar Surface Area

(TPSA) 55.84 A2 [1]
logP 0.5581 [1]
Hydrogen Bond Acceptors 5 [1]
Hydrogen Bond Donors 0 [1]
Rotatable Bonds 5 [1]

Spectroscopic Data:

While specific experimental spectroscopic data for CAS 18856-68-3 is not readily available in
the public domain, data for the closely related compound, diethyl malonate, can be used for
comparative purposes. The presence of the dimethylaminomethylene group will introduce
characteristic signals in the *H NMR, 3C NMR, and IR spectra.

* 1H NMR: Expected signals would include triplets and quartets for the ethyl groups, a singlet
for the dimethylamino protons, and a singlet for the vinylic proton.

e 13C NMR: Expected signals would include those for the carbonyl carbons, the ethyl carbons,
the dimethylamino carbons, and the carbons of the double bond.

¢ IR Spectroscopy: Characteristic peaks would be expected for the C=0 (ester) stretching,
C=C stretching, and C-N stretching vibrations.
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e Mass Spectrometry: The molecular ion peak would be expected at m/z 215, with
fragmentation patterns corresponding to the loss of ethoxy and dimethylamino groups.

Synthesis
Experimental Protocol: Synthesis of Diethyl 2-((dimethylamino)methylene)malonate

A common method for the synthesis of Diethyl 2-((dimethylamino)methylene)malonate involves
the reaction of diethyl malonate with dimethylformamide dimethyl acetal (DMF-DMA).

Materials:

Diethyl malonate

o Dimethylformamide dimethyl acetal (DMF-DMA)

¢ Anhydrous solvent (e.g., toluene or dichloromethane)
e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

» Rotary evaporator

Procedure:

e To a solution of diethyl malonate (1 equivalent) in an anhydrous solvent in a round-bottom
flask, add dimethylformamide dimethyl acetal (1.1 equivalents).

e The reaction mixture is stirred and heated to reflux for a period of 2-4 hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

» Upon completion of the reaction, the solvent and volatile by-products are removed under
reduced pressure using a rotary evaporator.
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e The resulting crude product can be purified by vacuum distillation to yield pure Diethyl 2-
((dimethylamino)methylene)malonate as a clear yellow oil.

Reaction Workflow:
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Caption: Synthesis workflow for Diethyl 2-((dimethylamino)methylene)malonate.

Biological Activity and Potential Applications

While direct biological studies on Diethyl 2-((dimethylamino)methylene)malonate are limited, its
structural analogs, Diethyl 2-((arylamino)methylene)malonates (DAMMS), have demonstrated
promising antifungal activity against the plant pathogen Fusarium oxysporum. This suggests
that the enamine ester moiety is a key pharmacophore for this activity.

Antifungal Activity of Analogs:

Studies have shown that DAMMs can inhibit the mycelial growth of Fusarium oxysporum, with
some derivatives exhibiting potent activity. This indicates a potential application for Diethyl 2-
((dimethylamino)methylene)malonate and its derivatives as lead compounds in the
development of novel antifungal agents for agricultural or therapeutic use.

Proposed Mechanism of Action:

The precise mechanism of antifungal action for enamine esters is not fully elucidated. However,
based on the known mechanisms of other antifungal agents and the chemical nature of the
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compound, a plausible hypothesis involves the disruption of essential cellular processes in the
fungus. One potential target is the NAD* salvage pathway, which is crucial for maintaining the
cellular redox balance and viability.

Hypothetical Signaling Pathway for Antifungal Action:

The following diagram illustrates a hypothetical signaling pathway where an enamine ester,
such as Diethyl 2-((dimethylamino)methylene)malonate, could exert its antifungal effect by
inhibiting a key enzyme in the NAD* biosynthesis pathway, leading to cellular stress and
ultimately, cell death.
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Caption: Hypothetical antifungal mechanism targeting the NAD+ pathway.

Applications in Drug Development:
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The enamine functionality present in Diethyl 2-((dimethylamino)methylene)malonate makes it a
valuable intermediate in organic synthesis. It can be utilized as a building block for the
construction of more complex heterocyclic compounds with potential therapeutic activities. The
active methylene group allows for a variety of chemical transformations, making it a versatile
precursor in the synthesis of novel drug candidates.

Safety and Handling

Diethyl 2-((dimethylamino)methylene)malonate should be handled in a well-ventilated area,
and appropriate personal protective equipment (PPE), including gloves and safety glasses,
should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided
by the supplier.

Conclusion

Diethyl 2-((dimethylamino)methylene)malonate is a valuable chemical intermediate with
established utility in organic synthesis. The emerging antifungal activity of its analogs suggests
a promising avenue for future research and development in the agrochemical and
pharmaceutical industries. Further studies are warranted to fully elucidate its biological
activities and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b101224#cas-18856-68-3-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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